![molecular formula C₁₀H₁₉NO₈ B014311 Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid CAS No. 56144-08-2](/img/structure/B14311.png)
Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid
Overview
Description
“Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid” is a chemical compound with the molecular formula C₁₀H₁₉NO₈. It is a type of sugar with a backbone formed by nine carbon atoms . This compound is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
A systematic study was performed using Mitsunobu conditions for glycosylations with methyl 3,4,5,7-tetra-O-benzoyl-α-D-gluco-hept-2-ulopyranosonate . From a set of 47 O-, N-, S- and C-nucleophiles, phenols and N-hydroxy compounds with a pKa of 5–8, phthalimide, benzotriazole, 6-chloropurine, an oxazolidinedione, and several tetrazoles with a pKa of 4–8, and thiophenol gave the corresponding products in moderate to very good yields .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. The molecule contains an amino group (–NH2), multiple hydroxyl groups (–OH), and a carboxyl group (–C(=O)OH) .Chemical Reactions Analysis
In the Mitsunobu reaction, all reactions were highly stereoselective to produce the β (D) anomers only . With methyl (5-acetamido-4,7,8,9-tetra-O-acetyl-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranose)onate phenols and benzotriazole resulted in the expected products, but all other nucleophiles failed to react .Scientific Research Applications
Biochemical Research
“Methyl beta-Neuraminic Acid” is a crucial compound in biochemical research. It’s often used as a building block in the synthesis of complex molecules. Its unique structure allows it to participate in a variety of chemical reactions, making it a versatile tool in the lab .
Pharmaceutical Applications
In the pharmaceutical industry, “Methyl beta-Neuraminic Acid” is used in the development of new drugs. For instance, it’s used in the creation of prodrugs for the potential treatment of breast cancer . The compound is used in a new prodrug activation strategy based on the bioorthogonal Staudinger reaction .
Glycoengineering
“Methyl beta-Neuraminic Acid” plays a significant role in metabolic glycoengineering. The azide reporter group can be introduced on cancer cells’ surfaces through metabolic glycoengineering of sialic acid-rich surface glycans using azide-modified monosaccharides .
Chemotherapy Efficiency
The compound is used to maximize the efficiency of chemotherapy approaches and minimize side effects due to off-site activation . The release of the parent drugs from the prodrugs is shown to be dependent on the level of metabolic labeling .
Real-time Monitoring of Biosynthesis Pathway
“Methyl beta-Neuraminic Acid” is used in real-time monitoring of the sialic acid biosynthesis pathway . Its characteristic signal allows for different chemical shifts for the biosynthesis intermediates .
Targeted Cancer Therapy
“Methyl beta-Neuraminic Acid” is used in targeted cancer therapy. It’s crucial in addressing the low selectivity profiles of current chemotherapies between normal cells and cancer cells .
Future Directions
properties
IUPAC Name |
(2S,4S,5R,6R)-5-amino-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO8/c1-18-10(9(16)17)2-4(13)6(11)8(19-10)7(15)5(14)3-12/h4-8,12-15H,2-3,11H2,1H3,(H,16,17)/t4-,5+,6+,7+,8+,10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMVQZDUAKZZNEF-APDUKXCWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CC(C(C(O1)C(C(CO)O)O)N)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@]1(C[C@@H]([C@H]([C@@H](O1)[C@@H]([C@@H](CO)O)O)N)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501309363 | |
Record name | 2-O-Methyl-β-neuraminic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501309363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid | |
CAS RN |
56144-08-2 | |
Record name | 2-O-Methyl-β-neuraminic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56144-08-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-O-Methyl-β-neuraminic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501309363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 5-amino-3,5-dideoxy-D-glycero-β-D-galacto-2-nonulopyranosidonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.539 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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